Cas no 21913-99-5 (Butin)

Butin structure

Product Name:Butin

CAS No:21913-99-5

MF:C₁₅H₁₂O₅

MW:272.252784729004

CID:1404939

Update Time:2025-04-20

Butin Chemical and Physical Properties

- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-7-hydroxy-
- Butin
- Inchi： 1S/C15H12O5/c16-9-2-3-10-12(18)7-14(20-15(10)6-9)8-1-4-11(17)13(19)5-8/h1-6,14,16-17,19H,7H2
- InChI Key： MJBPUQUGJNAPAZ-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2C(CC1C1C=CC(=C(C=1)O)O)=O)O

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N6020B-5mg	Butin	21913-99-5	98.94%	5mg	￥2100	2024-04-19
MedChemExpress	HY-N6020B-10mg	Butin	21913-99-5	98.94%	10mg	￥3900	2024-04-19
MedChemExpress	HY-N6020B-25mg	Butin	21913-99-5	98.94%	25mg	￥7500	2024-04-19
MedChemExpress	HY-N6020B-50mg	Butin	21913-99-5	98.94%	50mg	￥13500	2023-08-31
MedChemExpress	HY-N6020B-100mg	Butin	21913-99-5	98.94%	100mg	￥19500	2023-08-31
eNovation Chemicals LLC	Y1249306-5mg	Butin	21913-99-5	98%	5mg	$500	2024-06-05
eNovation Chemicals LLC	Y1249306-10mg	Butin	21913-99-5	98%	10mg	$810	2024-06-05
eNovation Chemicals LLC	Y1249306-25mg	Butin	21913-99-5	98%	25mg	$1455	2024-06-05
eNovation Chemicals LLC	Y1249306-50mg	Butin	21913-99-5	98%	50mg	$2260	2024-06-05
eNovation Chemicals LLC	Y1249306-100mg	Butin	21913-99-5	98%	100mg	$3225	2024-06-05

155048-06-9

21913-99-5

34000-39-0

487-52-5

104236-79-5

10493-09-1

57601-14-6

94344-54-4

Reaction Conditions

1.1 Reagents: Sodium ethanethiolate Solvents: Dimethylformamide ; 4 h, reflux
1.2 Reagents: Hydrochloric acid , Sodium chloride Solvents: Water

Reference

: The Heck coupling reaction using aryl vinyl ketones: Synthesis of flavonoids

Bianco, Armandodoriano; Cavarischia, Claudia; Guiso, Marcella, European Journal of Organic Chemistry, 2004, (13), 2894-2898